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Compound of Interest

Compound Name: Bakkenolide B

Cat. No.: B103242 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Bakkenolide B is a sesquiterpenoid lactone isolated from the leaves and flower buds of

Petasites japonicus.[1][2] It has garnered significant interest within the scientific community for

its potent anti-inflammatory and anti-allergic properties.[1][3] This technical guide provides a

comprehensive overview of Bakkenolide B, including its chemical properties, biological

activities, and underlying mechanisms of action, with a focus on its potential as a therapeutic

agent. Detailed experimental protocols from key studies are provided to facilitate further

research and development.
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Property Value Reference

CAS Number 18455-98-6 [1]

Molecular Formula C22H30O6

Molecular Weight 390.47 g/mol

IUPAC Name

[(2R,3R,3aR,4S,7S,7aR)-3-

acetyloxy-7,7a-dimethyl-4'-

methylidene-2'-

oxospiro[3,3a,4,5,6,7-

hexahydro-1H-indene-2,3'-

oxolane]-4-yl] (Z)-2-methylbut-

2-enoate

Synonyms Fukinolide, (-)-Bakkenolide B

Biological Activities and Mechanisms of Action
Bakkenolide B has demonstrated significant therapeutic potential in preclinical studies,

primarily through its modulation of inflammatory and allergic responses.

Anti-inflammatory and Anti-neuroinflammatory Effects
Bakkenolide B exhibits potent anti-inflammatory activity, particularly in the context of

neuroinflammation. In lipopolysaccharide (LPS)-stimulated microglial cells, Bakkenolide B has

been shown to significantly reduce the production of pro-inflammatory cytokines, including

interleukin (IL)-1β, IL-6, IL-12, and tumor necrosis factor (TNF)-α. This effect is accompanied

by a reduction in reactive oxygen species (ROS) production.

The primary mechanism underlying these effects is the activation of the AMP-activated protein

kinase (AMPK) and the subsequent induction of the Nuclear factor erythroid 2-related factor 2

(Nrf2) signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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